Cas no 10041-06-2 (1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-one)

• Product Name: 1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-one
• CAS No: 10041-06-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD00005282
• CID: 48337
• PubChem ID: 82316
• Update Time: 2024-11-04

1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(1H-Imidazol-1-yl)phenyl)ethanone
• 4-(Imidazol-1-yl)acetophenone
• 4-(imidazol-1-yl)methyl phenyl ketone
• 4’-(1-Imidazolyl)acetophenone
• 1-[4-(1H-IMIDAZOL-1-YL)PHENYL]-1-ETHANONE
• 4'-(IMIDAZOL-1-YL)ACETOPHENONE
• 4′-(Imidazol-1-yl)acetophenone
• 1-(4-imidazol-1-ylphenyl)ethanone
• 4‘-(Imidazol-1-yl)acetophenone
• 1-[4-(1H-Imidazol-1-yl)phenyl]ethanone
• 4'-(Imidazol-1-yl) acetophenone
• 1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-one
• AKOS000120316
• 4'-(Imidazol-1-yl)methyl phenyl ketone
• 4'-(1-imidazolyl)acetophenone
• BDBM181114
• TCMDC-125536
• US9144538, 4'-(Imidazol-1yl) acetophenome
• Ethanone, 1-(4-(1H-imidazol-1-yl)phenyl)-
• A800197
• J-800090
• NCGC00246456-01
• HY-109877
• SMR000420252
• 1-(4-(1H-imidazol-1-yl)phenyl)ethan-1-one
• 4/'-(IMIDAZOL-1-YL)ACETOPHENONE
• 4`-(1H-Imidazol-1-yl)acetophenone
• MLS000780069
• J-640087
• 4'-(Imidazol-1-yl)acetophenone, 96%
• Ethanone, 1-[4-(1H-imidazol-1-yl)phenyl]-
• SDCCGMLS-0066010.P001
• NS00014776
• AC-3232
• 1-[4-(1H-Imidazol-1-yl)phenyl]ethanone #
• 10A-004
• 10041-06-2
• HMS2796H07
• Z56899206
• FT-0616787
• EN300-17258
• (+)-3-[3-(tert-Butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thiadiazolemaleate
• W-200067
• EINECS 233-123-5
• MFCD00005282
• 1-(4-(1-IMIDAZOLYL)PHENYL)ETHAN-1-ONE
• 1-(4-Acetylphenyl)imidazole
• 4 inverted exclamation mark -(1-Imidazolyl)acetophenone
• 1-[4-(1-imidazolyl)phenyl]ethan-1-one
• CS-0034130
• 4'-(1-H-imidazole-1-yl)acetophenone
• F0290-1071
• CHEMBL528463
• SCHEMBL611481
• US9138393, 4?-(Imidazol-1 yl) acetophenome
• AB00443701-03
• GEO-01576
• DTXSID50143259
• SY004866
• tetrahydrofuran-3-carboxylic acid;4'-(1-Imidazolyl)acetophenone
• AC1221
• 4-(1-Imidazolyl)Acetophenone
• 4'-(1H-Imidazol-1-yl)acetophenone
• 1-(4-Imidazol-1-yl-phenyl)-ethanone
• IMIDAZOLACETOPHENONE
• Ro 22-3581
• UNII-KQU6ES7DSS
• KQU6ES7DSS
• 4 inverted exclamation marka-(Imidazol-1-yl)acetophenone
• imidazole, 1-(4-acetyl)phenyl-
• 1-[4-(imidazol-1-yl)phenyl]ethanone
• STK865696

• MDL： MFCD00005282
• Inchi： 1S/C11H10N2O/c1-9(14)10-2-4-11(5-3-10)13-7-6-12-8-13/h2-8H,1H3
• InChI Key： GAIQQJIMVVUTQN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N1C=NC=C1
• BRN： 608955

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9A^2

Experimental Properties

• Color/Form: Brown solid.
• Density: 1.1458 (rough estimate)
• Melting Point: 108-110 °C (lit.)
• Boiling Point: 320.7°C (rough estimate)
• Flash Point: 172.1℃
• Refractive Index: 1.5300 (estimate)
• PSA: 34.89000
• LogP: 2.07490
• Solubility: Not determined

1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones